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Compound of Interest

Compound Name: 4-Hydroxymonic acid

Cat. No.: B138195

A comprehensive review of scientific literature and chemical databases reveals a notable
absence of information regarding the natural sources and discovery of 4-Hydroxymonic acid.
This compound, while cataloged with a chemical identifier (CID 6443707), does not appear as
a known natural product, a metabolite in established biosynthetic pathways, or a compound
with a documented history of discovery from a natural source.

Extensive searches across scientific and patent databases have failed to yield any publications
detailing the isolation of 4-Hydroxymonic acid from microorganisms, plants, or any other
natural origin. Furthermore, its role as a precursor, intermediate, or derivative in the well-
documented biosynthesis of the closely related monic and pseudomonic acids has not been
established. This suggests that 4-Hydroxymonic acid may be a synthetic compound, a minor,
uncharacterized metabolite, or potentially a misnomer in some contexts.

In light of this, this technical guide will focus on the extensively studied and structurally related
class of compounds: the pseudomonic acids. This family of natural products, produced by the
bacterium Pseudomonas fluorescens, is the origin of the "monic acid" nomenclature and
represents a field of significant interest to researchers, scientists, and drug development
professionals. The information presented herein on pseudomonic acids provides a relevant and
valuable framework for understanding the broader chemical space to which 4-Hydroxymonic
acid may belong.
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The Pseudomonic Acids: Natural Sources and

Discovery

The most prominent member of this class is pseudomonic acid A, widely known as the

antibiotic mupirocin. The discovery and development of mupirocin is a landmark in the field of

natural product antibiotics.

Natural Production

The primary natural source of pseudomonic acids is the bacterium Pseudomonas fluorescens.

Various strains of this bacterium are known to produce a mixture of these compounds, with

pseudomonic acid A being the major component.

Compound

Producing Organism

Typical Production Notes

Pseudomonic acid A

(Mupirocin)

Pseudomonas fluorescens

Major component of the

antibiotic complex.

Pseudomonic acid B

Pseudomonas fluorescens

An 8-hydroxy derivative of

pseudomonic acid A.

Pseudomonic acid C

Pseudomonas fluorescens

Lacks the epoxide ring found

in pseudomonic acid A.

Pseudomonic acid D

Pseudomonas fluorescens

Differs in the fatty acid side
chain.

Discovery Timeline

The discovery of pseudomonic acids was a result of systematic screening for antibiotic-

producing microorganisms.
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Discovery Phase

Screening of soil bacteria for antimicrobial activity

Identification of Pseudomonas fluorescens as a producer

Fermentation & Bioassays

Observation of potent anti-staphylococcal activity

1
:Proceed to isolation

Isolation & Chardcterization Phase

Submerged cultivation of P. fluorescens

Solvent extraction of fermentation broth

Chromatographic separation of active components

Spectroscopic analysis (NMR, Mass Spec)

Outcome

Pseudomonic Acid A (Mupirocin) Pseudomonic Acid B Pseudomonic Acid C
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 To cite this document: BenchChem. [Unveiling a Chemical Enigma: The Case of 4-
Hydroxymonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138195#natural-sources-and-discovery-of-4-
hydroxymonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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